Cas no 1016-54-2 (5H-Benzocyclohepten-5-one,6,7,8,9-tetrahydro-3-hydroxy-2-methoxy-)

• Product Name: 5H-Benzocyclohepten-5-one,6,7,8,9-tetrahydro-3-hydroxy-2-methoxy-
• CAS No: 1016-54-2
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 218062
• PubChem ID: 344497
• Update Time: 2025-04-19

5H-Benzocyclohepten-5-one,6,7,8,9-tetrahydro-3-hydroxy-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 5H-Benzocyclohepten-5-one,6,7,8,9-tetrahydro-3-hydroxy-2-methoxy-
• 3-hydroxy-2-methoxy-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
• 2-methoxy-3-hydroxy-6,7,8,9-tetrahydro-5H-benzocycloheptenone
• 3-Hydroxy-2-methoxy-5-oxo-6,7,8,9-tetrahydro-5H-benzocyclohepten
• 3-hydroxy-2-methoxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one
• 3-Hydroxy-2-methoxy-6,7,8,9-tetrahydro-5H-benzocycloheptenon-(5)
• 3-Hydroxy-2-methoxy-benzosuberon
• AC1L80OQ
• Benzoazepin-1-one, 8-hydroxy-7-methoxy-
• NSC401460
• SureCN9620643
• DTXSID20322519
• CRQHIMPMQOYBPR-UHFFFAOYSA-N
• SCHEMBL9620643
• NSC-401460
• 1016-54-2
• 3-Hydroxy-2-methoxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one

• Inchi： 1S/C12H14O3/c1-15-12-6-8-4-2-3-5-10(13)9(8)7-11(12)14/h6-7,14H,2-5H2,1H3
• InChI Key： CRQHIMPMQOYBPR-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=CC=2CCCC1)OC)O

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.192
• Boiling Point: 403.2°C at 760 mmHg
• Flash Point: 159.8°C
• Refractive Index: 1.565
• PSA: 46.53
• LogP: 2.30990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles